Cas no 76699-23-5 (N,2-dimethylpropane-2-sulfonamide)

• Product Name: N,2-dimethylpropane-2-sulfonamide
• CAS No: 76699-23-5
• MF: C₅H₁₃NO₂S
• MW: 151.22722029686
• MDL: MFCD18863920
• CID: 4179511
• PubChem ID: 21703065
• Update Time: 2025-10-29

N,2-dimethylpropane-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-Propanesulfonamide, N,2-dimethyl-
• N,2-dimethylpropane-2-sulfonamide
• Z1147234773
• 76699-23-5
• BDA69923
• N,2-Dimethyl-2-propanesulfonamide
• EN300-2010367
• AKOS012998689
• DTXSID901300868
• SCHEMBL606114

• MDL： MFCD18863920
• Inchi： 1S/C5H13NO2S/c1-5(2,3)9(7,8)6-4/h6H,1-4H3
• InChI Key： DTDZACLCPOMJSU-UHFFFAOYSA-N
• SMILES： CC(C)(S(NC)(=O)=O)C

Computed Properties

• Exact Mass: 151.06669983Da
• Monoisotopic Mass: 151.06669983Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 54.6Ų

Additional information on N,2-dimethylpropane-2-sulfonamide

Recent Advances in the Study of N,2-dimethylpropane-2-sulfonamide (CAS: 76699-23-5) in Chemical Biology and Pharmaceutical Research

N,2-dimethylpropane-2-sulfonamide (CAS: 76699-23-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound, characterized by its sulfonamide functional group and branched alkyl chain, has been investigated for its role in modulating biological pathways and as a building block in drug discovery. Recent studies have focused on its synthesis, pharmacokinetics, and mechanism of action, providing valuable insights into its potential utility in treating various diseases.

A key area of research has been the exploration of N,2-dimethylpropane-2-sulfonamide as a potential inhibitor of specific enzymes involved in inflammatory and oncogenic pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits selective inhibition of cyclooxygenase-2 (COX-2), a target for anti-inflammatory drugs. The study highlighted its improved selectivity profile compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs), suggesting a reduced risk of gastrointestinal side effects.

In addition to its anti-inflammatory properties, N,2-dimethylpropane-2-sulfonamide has shown promise in cancer research. A recent preclinical study investigated its role as a modulator of the PI3K/AKT/mTOR pathway, which is often dysregulated in various cancers. The results indicated that the compound could effectively inhibit tumor growth in vitro and in vivo, with a favorable toxicity profile. These findings underscore its potential as a lead compound for developing novel anticancer therapies.

Another notable advancement is the optimization of the synthetic route for N,2-dimethylpropane-2-sulfonamide. Researchers have developed a more efficient and scalable method for its production, which is critical for future clinical development. The new synthetic approach, reported in Organic Process Research & Development, reduces the number of steps and improves yield, making it more feasible for large-scale manufacturing.

Despite these promising developments, challenges remain in the clinical translation of N,2-dimethylpropane-2-sulfonamide. Pharmacokinetic studies have revealed variability in its bioavailability, necessitating further formulation optimization. Additionally, comprehensive toxicology studies are required to ensure its safety profile meets regulatory standards. Ongoing research aims to address these issues and explore its potential in combination therapies.

In conclusion, N,2-dimethylpropane-2-sulfonamide (CAS: 76699-23-5) represents a versatile and promising compound in chemical biology and pharmaceutical research. Its applications in inflammation and cancer therapy, coupled with advances in synthetic chemistry, highlight its potential as a valuable tool for drug discovery. Future studies will be crucial in translating these preclinical findings into clinical benefits, paving the way for new therapeutic options.